Cas no 26696-24-2 (1-(2-hydroxy-5-methylphenyl)prop-2-en-1-one)

• Product Name: 1-(2-hydroxy-5-methylphenyl)prop-2-en-1-one
• CAS No: 26696-24-2
• Molecular Formula: C₁₀H₁₀O₂
• Molecular Weight: 162.1852
• CID: 1428155
• PubChem ID: 54557652

1-(2-hydroxy-5-methylphenyl)prop-2-en-1-one Properties

Names and Identifiers

• 2-Propen-1-one, 1-(2-hydroxy-5-methylphenyl)-
• 1-(2-hydroxy-5-methylphenyl)prop-2-en-1-one
• EN300-1866070
• 26696-24-2

• InChIKey： ZOHCCGFPKBQIPX-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H10O2/c1-3-9(11)8-6-7(2)4-5-10(8)12/h3-6,12H,1H2,2H3
• SMILES： CC1=CC(=C(C=C1)O)C(=O)C=C

Computed Properties

• Exact Mass: 162.0681
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 162.068079557g/mol
• Heavy Atom Count: 12
• Complexity: 186
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Para cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Para cresols